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Introduction
G-protein coupled receptor 119 (GPR119) is a promising therapeutic target for type 2 diabetes

and obesity.[1] Predominantly expressed in pancreatic β-cells and enteroendocrine L-cells of

the gastrointestinal tract, GPR119 activation leads to a dual mechanism of action: the

stimulation of glucose-dependent insulin secretion and the release of incretin hormones such

as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1]

[2][3] This combined action helps to improve glycemic control, making GPR119 agonists a

subject of significant interest in metabolic disease research.[1]

The oral glucose tolerance test (OGTT) is a fundamental preclinical assay used to assess how

effectively an organism metabolizes a glucose load. When evaluating the efficacy of a GPR119

agonist, the OGTT provides critical insights into the compound's ability to improve glucose

disposal, enhance insulin secretion, and stimulate incretin release in vivo.

This document provides a detailed protocol for conducting an OGTT in a murine model with the

administration of a GPR119 agonist. It includes methodologies for animal preparation, drug and

glucose administration, and sample collection, as well as templates for data presentation and

visualization of the relevant biological pathways.
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GPR119 Signaling Pathway
Activation of GPR119 by an agonist initiates a signaling cascade that promotes insulin and

incretin secretion. The receptor is coupled to the Gαs protein, and its activation stimulates

adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[1][2] This rise in

cAMP in pancreatic β-cells enhances glucose-stimulated insulin secretion. In intestinal L-cells,

the elevated cAMP triggers the release of GLP-1.
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GPR119 agonist signaling pathway in pancreatic β-cells and intestinal L-cells.

Experimental Protocol: Oral Glucose Tolerance Test
in Mice
This protocol is adapted from standard procedures for OGTT in mice and incorporates the

administration of a GPR119 agonist.

Materials:

GPR119 Agonist (e.g., AR231453)

Vehicle for agonist (appropriate for the specific agonist)

D-Glucose

Sterile water or saline

Glucometer and test strips
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Blood collection tubes (e.g., EDTA-coated microtubes for plasma)

Oral gavage needles

Animal scale

Timer

Animal Preparation:

House male C57BL/6 mice (or other appropriate strain) under standard conditions (12-hour

light/dark cycle, controlled temperature and humidity) with ad libitum access to food and

water.

Acclimatize animals for at least one week before the experiment.

Fast mice overnight (approximately 16-18 hours) before the OGTT. Ensure free access to

water during the fasting period.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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